Cas no 1936161-54-4 (1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid)

• Product Name: 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid
• CAS No: 1936161-54-4
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD30235040
• CID: 5065861
• PubChem ID: 127020337
• Update Time: 2025-05-24

1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylcyclobutane-1-carboxylic acid
• 1-(Fmoc-amino)-3,3-dimethyl-cyclobutanecarboxylic acid
• 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid
• 1936161-54-4
• 1-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYLAMINO)-3,3-DIMETHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• MFCD30235040
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylcyclobutane-1-carboxylicacid
• EN300-768245
• CS-0181033
• PB41627
• Fmoc-1-amino-3,3-dimethylcyclobutane-1-carboxylic acid
• 1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3,3-dimethyl-
• 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3,3-dimethylcyclobutanecarboxylic acid
• D84812
• 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethylcyclobutane-1-carboxylic acid
• AS-83818
• SY321491
• 1-(([(9H-FLUOREN-9-YL)METHOXY]CARBONYL)AMINO)-3,3-DIMETHYLCYCLOBUTANE-1-CARBOXYLIC ACID

• MDL： MFCD30235040
• Inchi： 1S/C22H23NO4/c1-21(2)12-22(13-21,19(24)25)23-20(26)27-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key： CDDXCMDALKUWGB-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6

Additional information on 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid

1-(9H-Fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic Acid

The compound 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid (CAS No. 1936161-54-4) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a cyclobutane ring system. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functionality to this molecule, making it versatile for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of cyclobutane derivatives in constructing complex molecular architectures. The 3,3-dimethyl-cyclobutane moiety in this compound not only imparts rigidity to the molecule but also serves as a platform for further functionalization. Researchers have demonstrated that such rigid structures can be employed in the development of novel drug candidates, particularly in the design of molecules with enhanced bioavailability and selectivity.

The synthesis of 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid involves a multi-step process that showcases the elegance of modern organic synthesis techniques. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent coupling with the cyclobutane derivative. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions, underscoring the role of catalysis in contemporary chemical research.

In terms of applications, this compound has found utility in peptide coupling reactions due to its compatibility with standard solid-phase synthesis protocols. The Fmoc group is readily removable under mild basic conditions, making it an ideal choice for constructing complex polypeptides and proteins. Furthermore, the cyclobutane ring system introduces steric hindrance, which can be exploited to control the stereochemistry of peptide bonds during synthesis.

Recent studies have also explored the use of this compound as a building block in the construction of macrocyclic compounds and supramolecular assemblies. The combination of the Fmoc group and the cyclobutane ring provides a unique combination of electronic and steric properties that are advantageous for self-assembly processes. Such applications hold promise for the development of new materials with tailored properties for use in electronics, sensing, and drug delivery systems.

The physical properties of 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are critical for ensuring reproducibility and accuracy in chemical analyses.

In conclusion, 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-cyclobutanecarboxylic acid (CAS No. 1936161-54-4) is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific discovery is likely to grow even further.